Cas no 78443-35-3 (4-phenylbenzoylacetonitrile)

4-Phenylbenzoylacetonitrile is a versatile organic compound characterized by its phenyl and benzoyl functional groups attached to an acetonitrile backbone. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its conjugated system enhances stability and facilitates nucleophilic and electrophilic reactions, making it valuable for constructing complex molecular frameworks. The compound’s high purity and consistent performance ensure reliable results in research and industrial applications. Its compatibility with various solvents and reagents further underscores its utility in multi-step synthesis. Proper handling under standard laboratory conditions is recommended due to its potential sensitivity to moisture and light.

4-phenylbenzoylacetonitrile structure

Product Name:4-phenylbenzoylacetonitrile

CAS No:78443-35-3

MF:C₁₅H₁₁NO

MW:221.253943681717

MDL:MFCD02260810

CID:553112

PubChem ID:12686853

Update Time:2025-06-08

4-phenylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-propanenitrile,b-oxo-
- 3-[1,1'-biphenyl]-4-yl-3-oxopropanenitrile
- 3-oxo-3-(4-phenylphenyl)propanenitrile
- 4-Phenylbenzoylacetonitrile
- 3-(<1,1'-biphenyl>-4-yl)-3-oxopropionitrile
- 3-biphenyl-4-yl-3-oxo-propanenitrile
- 3-Biphenyl-4-yl-3-oxo-propionitril
- 3-biphenyl-4-yl-3-oxo-propionitrile
- 4-phenyl-Menzoylacetonitrile
- biphenylyloxopropanenitrile
- p-Phenylbenzoylacetonitrile
- 78443-35-3
- BZAJCNCPXHAXBZ-UHFFFAOYSA-N
- 3-{[1,1'-biphenyl]-4-yl}-3-oxopropanenitrile
- SCHEMBL3588115
- J-510396
- DTXSID00506890
- AKOS000368900
- MFCD02260810
- A9867
- FT-0604201
- 3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile
- GC-0212
- 3-(Biphenyl-4-yl)-3-oxopropanenitrile
- STL387018
- 4-phenylbenzoylacetonitrile
- MDL： MFCD02260810
- Inchi： 1S/C15H11NO/c16-11-10-15(17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key： BZAJCNCPXHAXBZ-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 221.08400
Monoisotopic Mass: 221.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 40.9Å²

Experimental Properties

Density: 1.128
Melting Point: 116-118°
Boiling Point: 418.129°C at 760 mmHg
Flash Point: 206.677°C
Refractive Index: 1.582
PSA: 40.86000
LogP: 3.44998

4-phenylbenzoylacetonitrile Security Information

HazardClass：IRRITANT

4-phenylbenzoylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-phenylbenzoylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	206993-250mg	4-Phenylbenzoylacetonitrile	78443-35-3	97%	250mg	￡104.00	2022-03-01
Fluorochem	206993-1g	4-Phenylbenzoylacetonitrile	78443-35-3	97%	1g	￡277.00	2022-03-01
Fluorochem	206993-2g	4-Phenylbenzoylacetonitrile	78443-35-3	97%	2g	￡424.00	2022-03-01
Fluorochem	206993-5g	4-Phenylbenzoylacetonitrile	78443-35-3	97%	5g	￡862.00	2022-03-01
Alichem	A019115013-10g	3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile	78443-35-3	95%	10g	$482.04	2023-09-01
TRC	P322928-50mg	4-phenylbenzoylacetonitrile	78443-35-3		50mg	$ 70.00	2022-06-03
TRC	P322928-100mg	4-phenylbenzoylacetonitrile	78443-35-3		100mg	$ 95.00	2022-06-03
TRC	P322928-500mg	4-phenylbenzoylacetonitrile	78443-35-3		500mg	$ 340.00	2022-06-03
A2B Chem LLC	AC47465-1mg	3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile	78443-35-3	>95%	1mg	$202.00	2023-12-30
A2B Chem LLC	AC47465-5mg	3-([1,1'-Biphenyl]-4-yl)-3-oxopropanenitrile	78443-35-3	>95%	5mg	$215.00	2023-12-30

4-phenylbenzoylacetonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:78443-35-3)4-phenylbenzoylacetonitrile

Order Number:A9867

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 17:43

Price ($):261.0

Email:sales@amadischem.com

Product Official Link

4-phenylbenzoylacetonitrile Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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